Cas no 1805622-98-3 (5-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide)

• Product Name: 5-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide
• CAS No: 1805622-98-3
• MF: C₈H₆Br₂F₃NO
• MW: 348.942551136017
• CID: 4982405
• Update Time: 2025-06-15

5-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide

• Inchi： 1S/C8H6Br2F3NO/c9-3-4-1-6(14)7(2-5(4)10)15-8(11,12)13/h1-2H,3,14H2
• InChI Key： IFVHBMTUQAIIKF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1CBr)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2

Additional information on 5-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide

Research Brief on 5-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide (CAS: 1805622-98-3)

5-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide (CAS: 1805622-98-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and bromo functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and neurological disorders.

The compound's structural features, including the presence of a reactive benzyl bromide moiety, make it a versatile building block for the construction of more complex molecules. Researchers have leveraged its reactivity in nucleophilic substitution reactions to synthesize derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide in the synthesis of potent kinase inhibitors, which showed promising activity against cancer cell lines.

In addition to its role in drug discovery, 5-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide has been investigated for its potential in agrochemical applications. A recent report in the journal Bioorganic & Medicinal Chemistry Letters detailed its use as a precursor in the development of novel herbicides with improved selectivity and environmental safety profiles. The trifluoromethoxy group, in particular, has been noted for its ability to enhance the bioavailability and metabolic stability of these agrochemicals.

Despite its promising applications, the synthesis and handling of 5-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide present certain challenges. The compound's sensitivity to moisture and light necessitates careful storage and handling under inert conditions. Recent advancements in synthetic methodologies, however, have addressed some of these challenges. A 2022 study in Organic Process Research & Development reported an optimized, scalable synthesis route that improves yield and purity while minimizing environmental impact.

Looking ahead, the continued exploration of 5-Amino-2-bromo-4-(trifluoromethoxy)benzyl bromide and its derivatives is expected to yield further insights into its potential applications. Ongoing research is focused on elucidating its mechanism of action in various biological systems and expanding its utility in the design of next-generation therapeutics and agrochemicals. As such, this compound remains a valuable asset in the toolkit of researchers working at the intersection of chemistry and biology.